Cas no 941883-42-7 (N-(2H-1,3-benzodioxol-5-yl)-2-3-(2,4-dimethylphenyl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)-2-3-(2,4-dimethylphenyl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide
• CAS No: 941883-42-7
• MF: C₂₁H₁₉N₃O₄
• MW: 377.393265008926
• CID: 5499400
• Update Time: 2025-11-03

N-(2H-1,3-benzodioxol-5-yl)-2-3-(2,4-dimethylphenyl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(1,3-benzodioxol-5-yl)-2-[3-(2,4-dimethylphenyl)-6-oxopyridazin-1-yl]acetamide
• N-(2H-1,3-benzodioxol-5-yl)-2-3-(2,4-dimethylphenyl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide

• Inchi： 1S/C21H19N3O4/c1-13-3-5-16(14(2)9-13)17-6-8-21(26)24(23-17)11-20(25)22-15-4-7-18-19(10-15)28-12-27-18/h3-10H,11-12H2,1-2H3,(H,22,25)
• InChI Key： UXMCMYVBVUXFLA-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C2OCOC2=C1)(=O)CN1N=C(C2=CC=C(C)C=C2C)C=CC1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on N-(2H-1,3-benzodioxol-5-yl)-2-3-(2,4-dimethylphenyl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide

N-(2H-1,3-benzodioxol-5-yl)-2-3-(2,4-dimethylphenyl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide (CAS No. 941883-42-7): An Overview

N-(2H-1,3-benzodioxol-5-yl)-2-3-(2,4-dimethylphenyl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide (CAS No. 941883-42-7) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzodioxole ring, a dimethylphenyl group, and a pyridazine core. These structural elements contribute to its potential therapeutic applications and biological activities.

The benzodioxole ring is a common motif in many natural products and synthetic compounds, often associated with various pharmacological properties such as anti-inflammatory, analgesic, and anticonvulsant effects. The presence of this ring in N-(2H-1,3-benzodioxol-5-yl)-2-3-(2,4-dimethylphenyl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide suggests that it may exhibit similar biological activities. Recent studies have indeed shown that compounds containing this ring structure can modulate specific receptors and enzymes involved in pain and inflammation pathways.

The dimethylphenyl group is another key structural feature of this compound. This group is known to influence the lipophilicity and metabolic stability of molecules, which are crucial factors in drug design. The addition of the dimethylphenyl group can enhance the compound's ability to cross biological membranes and improve its bioavailability. This is particularly important for drugs that need to reach specific target sites within the body.

The pyridazine core of N-(2H-1,3-benzodioxol-5-yl)-2-3-(2,4-dimethylphenyl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide is a nitrogen-containing heterocycle that has been extensively studied for its diverse biological activities. Pyridazines are known to exhibit a wide range of pharmacological effects, including anti-inflammatory, anticonvulsant, and antiviral properties. The presence of this core in the compound suggests that it may have multiple therapeutic applications.

Recent research has focused on the potential of N-(2H-1,3-benzodioxol-5-yl)-2-3-(2,4-dimethylphenyl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide as a lead compound for the development of new drugs. Studies have shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has demonstrated anticonvulsant properties in animal models of epilepsy, making it a promising candidate for the treatment of neurological disorders.

In terms of its chemical synthesis, N-(2H-1,3-benzodioxol-5-yl)-2-3-(2,4-dimethylphenyl)-6-oxo-1,6-dihydropyridazin-1-y acetamide can be prepared through a multi-step process involving the condensation of appropriate intermediates. The synthesis typically involves the formation of the pyridazine core followed by the introduction of the benzodioxole and dimethylphenyl groups. Optimization of these synthetic routes is crucial for improving yield and purity, which are essential for large-scale production and pharmaceutical development.

Pharmacokinetic studies have revealed that N-(2H-1,3-benzodioxol-5-y l)-2 - 3 -( 2 , 4 - dimethylphen yl ) - 6 - ox o - 1 , 6 - dihydropyridazin - 1 - y lacetamide has favorable absorption properties when administered orally. It is rapidly absorbed from the gastrointestinal tract and distributed throughout the body. The compound's lipophilic nature allows it to cross cell membranes efficiently, which is beneficial for targeting specific tissues or organs.

Metabolism studies have shown that N-(2H - 1 , 3 - benzodioxol - 5 - yl ) - 2 - 3 -( 2 , 4 - dimethylphen yl ) - 6 - ox o - 1 , 6 - dihydropyridazin - 1 - y lacetamide is primarily metabolized by cytochrome P450 enzymes in the liver. The major metabolic pathways involve hydroxylation and conjugation reactions that lead to the formation of more polar metabolites. These metabolites are then excreted from the body via urine or bile.

In conclusion, N -( 2 H - 1 , 3 - benzodioxol - 5 - yl ) - 2 - 3 -( 2 , 4 - dimethylphen yl ) - 6 - ox o - 1 , 6 - dihydropyridazin - 1 - y lacetamide ( CAS No . 941883 - 42 -7) represents a promising compound with potential therapeutic applications in various fields such as anti-inflammatory and anticonvulsant treatments. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further research and development in medicinal chemistry.